Cas no 2109-99-1 (1,3-Propanediol,2-methyl-2-(phenylmethyl)-)

• Product Name: 1,3-Propanediol,2-methyl-2-(phenylmethyl)-
• CAS No: 2109-99-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 287396
• PubChem ID: 299476
• Update Time: 2025-04-19

1,3-Propanediol,2-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-2-(phenylmethyl)-
• 2-benzyl-2-methylpropane-1,3-diol
• 2-Benzyl-2-hydroxymethyl-propan-1-ol
• 2-Benzyl-2-methyl-1,3-propandiol
• 2-benzyl-2-methyl-1,3-propanediol
• 2-Benzyl-2-methyl-propan-1,3-diol
• 2-Methyl-2-benzyl-propan-1,3-diol
• AC1L6UOH
• NSC172549
• SureCN5164402
• NSC-172549
• 2109-99-1
• 2,2-bis(4-hydroxy3-methyl) phenyl propane
• NSC 172549
• DTXSID10305896
• AKOS017516277
• SCHEMBL5164402

• Inchi： 1S/C11H16O2/c1-11(8-12,9-13)7-10-5-3-2-4-6-10/h2-6,12-13H,7-9H2,1H3
• InChI Key： XEDJJCRGHSVDKQ-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 334.4°Cat760mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.544
• PSA: 40.46
• LogP: 1.22000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes